Cas no 1824225-93-5 (3,4-Pyrrolidinediethanol)

• Product Name: 3,4-Pyrrolidinediethanol
• CAS No: 1824225-93-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5253314
• Update Time: 2025-10-27

3,4-Pyrrolidinediethanol Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediethanol

• Inchi： 1S/C8H17NO2/c10-3-1-7-5-9-6-8(7)2-4-11/h7-11H,1-6H2
• InChI Key： FQTQWZCTMSPMJR-UHFFFAOYSA-N
• SMILES： N1CC(CCO)C(CCO)C1

Additional information on 3,4-Pyrrolidinediethanol

Professional Introduction to Compound with CAS No. 1824225-93-5 and Product Name 3,4-Pyrrolidinediethanol

The compound identified by the CAS number 1824225-93-5 and the product name 3,4-Pyrrolidinediethanol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, belonging to the pyrrolidine class, has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidine scaffold is a common motif in bioactive molecules, often serving as a key structural element in pharmaceuticals due to its ability to mimic natural bioactive scaffolds and interact with biological targets.

3,4-Pyrrolidinediethanol, with its two hydroxyl groups positioned at the 3rd and 4th carbon atoms of the pyrrolidine ring, presents a versatile chemical framework that can be modified for various pharmacological purposes. The presence of these hydroxyl groups makes the compound a potential candidate for further derivatization, allowing for the creation of more complex molecules with enhanced biological activity. This flexibility is particularly valuable in medicinal chemistry, where structural modifications can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug.

In recent years, there has been growing interest in exploring novel derivatives of pyrrolidine-based compounds for their therapeutic potential. The unique stereochemistry and electronic properties of 3,4-Pyrrolidinediethanol make it an attractive starting point for designing molecules that can interact with biological targets in a specific manner. For instance, studies have shown that pyrrolidine derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders.

One of the most compelling aspects of 3,4-Pyrrolidinediethanol is its potential as a building block for more complex pharmacophores. Researchers have been investigating its use in synthesizing novel small-molecule drugs that target specific disease pathways. For example, modifications to the hydroxyl groups or the incorporation of additional functional groups can lead to compounds with enhanced binding affinity and selectivity. This approach has been particularly successful in the development of kinase inhibitors, which are crucial in treating cancers and other chronic diseases.

The compound's solubility profile also plays a critical role in its pharmaceutical applications. 3,4-Pyrrolidinediethanol exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating drug candidates that require stability across different environments. This property allows for flexibility in drug delivery systems, enabling formulations that can be administered orally, intravenously, or topically depending on the therapeutic needs.

Recent advancements in computational chemistry have further enhanced the understanding of how 3,4-Pyrrolidinediethanol interacts with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify optimal modifications that could improve drug efficacy. These computational studies have complemented experimental efforts, providing valuable insights into the structure-activity relationships (SAR) of pyrrolidine derivatives. Such integrated approaches are accelerating the discovery process by allowing researchers to prioritize promising candidates for further investigation.

In addition to its potential as an intermediate in drug synthesis, 3,4-Pyrrolidinediethanol has shown promise in materials science applications. The compound's ability to form hydrogen bonds and its amphiphilic nature make it suitable for use in self-assembling systems. These systems have applications in areas such as nanotechnology and biomedicine, where precise control over molecular architecture is essential. For instance, derivatives of this compound have been explored as components in drug delivery systems that release payloads in response to specific biological triggers.

The synthesis of 3,4-Pyrrolidinediethanol itself has also seen significant advancements. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to traditional approaches. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in achieving high yields and enantiopurity. These improvements not only reduce costs but also enhance the overall quality of the final product, making it more suitable for industrial applications.

The future prospects for 3,4-Pyrrolidinediethanol are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are driving innovation by combining expertise from different disciplines such as organic chemistry, medicinal chemistry, and pharmacology. This interdisciplinary approach is essential for translating laboratory discoveries into viable therapeutic options that address unmet medical needs.

In conclusion,3,4-Pyrrolidinediethanol (CAS No. 1824225-93-5) represents a versatile and valuable compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structural features make it an excellent candidate for further exploration as a building block for novel drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies,3,4-Pyrrolidinediethanol is poised to play an increasingly important role in advancing both academic science and industrial innovation.